Cas no 878001-20-8 (2-Methyl-3-(trifluoromethyl)benzaldehyde)
878001-20-8 structure
Product Name:2-Methyl-3-(trifluoromethyl)benzaldehyde
CAS No:878001-20-8
MF:C9H7F3O
MW:188.146493196487
MDL:MFCD04116032
CID:93116
PubChem ID:3719148
Update Time:2025-09-28
2-Methyl-3-(trifluoromethyl)benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-Methyl-3-(trifluoromethyl)benzaldehyde
- 2-METHYL-3-TRIFLUOROMETHYLBENZALDEHYDE
- Benzaldehyde, 2-methyl-3-(trifluoromethyl)-
- KSC496K1R
- CUQHTBQRXZCFTC-UHFFFAOYSA-N
- SBB090714
- CL8291
- 3978AC
- FCH1119843
- PC49261
- AX8219131
- ST24040835
- 2-Methyl-3-(trifluoromethyl)benzaldehyde, AldrichCPR
- 2-Methyl-3-(trifluoromethyl)benzaldehyde (ACI)
- Z1255373149
- CS-W016823
- 878001-20-8
- AKOS015956846
- DB-356162
- DTXSID50395473
- AS-46010
- SY102147
- SCHEMBL735425
- MFCD04116032
- EN300-316498
-
- MDL： MFCD04116032
- Inchi： 1S/C9H7F3O/c1-6-7(5-13)3-2-4-8(6)9(10,11)12/h2-5H,1H3
- InChI Key： CUQHTBQRXZCFTC-UHFFFAOYSA-N
- SMILES： O=CC1C(C)=C(C(F)(F)F)C=CC=1
Computed Properties
- Exact Mass: 188.04500
- Monoisotopic Mass: 188.045
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.6
- Topological Polar Surface Area: 17.1
Experimental Properties
- Color/Form: No data available
- Melting Point: No data available
- Boiling Point: 197.1±35.0 °C at 760 mmHg
- Flash Point: 79.0±17.4 °C
- PSA: 17.07000
- LogP: 2.82630
- Sensitiveness: Air Sensitive
2-Methyl-3-(trifluoromethyl)benzaldehyde Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazardous Material transportation number：UN 3276
- Hazard Category Code： 36/37/38-43-36-22
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- Storage Condition：Store at 4°C,-4At ℃Store…Better
2-Methyl-3-(trifluoromethyl)benzaldehyde Customs Data
- HS CODE：2913000090
- Customs Data：
China Customs Code:
2913000090Overview:
2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%
2-Methyl-3-(trifluoromethyl)benzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-GX272-1g |
2-Methyl-3-(trifluoromethyl)benzaldehyde |
878001-20-8 | 90% | 1g |
￥1194.0 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-GX272-200mg |
2-Methyl-3-(trifluoromethyl)benzaldehyde |
878001-20-8 | 90% | 200mg |
￥371.0 | 2022-02-28 | |
| Chemenu | CM308534-10g |
2-Methyl-3-(trifluoromethyl)benzaldehyde |
878001-20-8 | 95+% | 10g |
$409 | 2021-06-16 | |
| Fluorochem | 222758-1g |
2-Methyl-3-(trifluoromethyl)benzaldehyde |
878001-20-8 | 97% | 1g |
￡72.00 | 2022-03-01 | |
| Fluorochem | 222758-5g |
2-Methyl-3-(trifluoromethyl)benzaldehyde |
878001-20-8 | 97% | 5g |
￡112.00 | 2022-03-01 | |
| Alichem | A013007088-250mg |
2-Methyl-3-(trifluoromethyl)benzaldehyde |
878001-20-8 | 97% | 250mg |
$480.00 | 2023-08-31 | |
| Alichem | A013007088-500mg |
2-Methyl-3-(trifluoromethyl)benzaldehyde |
878001-20-8 | 97% | 500mg |
$863.90 | 2023-08-31 | |
| Alichem | A013007088-1g |
2-Methyl-3-(trifluoromethyl)benzaldehyde |
878001-20-8 | 97% | 1g |
$1475.10 | 2023-08-31 | |
| TRC | M332100-100mg |
2-Methyl-3-(trifluoromethyl)benzaldehyde |
878001-20-8 | 100mg |
$87.00 | 2023-05-17 | ||
| TRC | M332100-250mg |
2-Methyl-3-(trifluoromethyl)benzaldehyde |
878001-20-8 | 250mg |
$178.00 | 2023-05-17 |
2-Methyl-3-(trifluoromethyl)benzaldehyde Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
878001-20-8 (2-Methyl-3-(trifluoromethyl)benzaldehyde) Related Products
- 59664-42-5(2,4-Bis(trifluoromethyl)benzaldehyde)
- 447-61-0(2-(Trifluoromethyl)benzaldehyde)
- 244049-72-7(Benzaldehyde, (trifluoromethyl)-)
- 1261874-94-5(3-methyl-2-(trifluoromethyl)benzaldehyde)
- 395-64-2(2,5-Bis(trifluoromethyl)benzaldehyde)
- 477535-13-0(2,3-Bis(trifluoromethyl)benzaldehyde)
- 173040-45-4(Benzaldehyde, 2,4,6-tris(trifluoromethyl)-)
- 389130-36-3(Benzaldehyde, bis(trifluoromethyl)-)
- 118762-55-3(2,6-Bis(trifluoromethyl)benzaldehyde)
- 886502-76-7(5-Methyl-2-(trifluoromethyl)benzaldehyde)
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